Cas no 99909-26-9 (3-Methyl-2-[[1-[2-[[4-methyl-2-[[3-methyl-2-(pyrrolidine-2-carbonylamino)butanoyl]amino]pentanoyl]amino]acetyl]pyrrolidine-2-carbonyl]amino]butanoic acid)

• Product Name: 3-Methyl-2-[[1-[2-[[4-methyl-2-[[3-methyl-2-(pyrrolidine-2-carbonylamino)butanoyl]amino]pentanoyl]amino]acetyl]pyrrolidine-2-carbonyl]amino]butanoic acid
• CAS No: 99909-26-9
• MF: C₂₈H₄₈N₆O₇
• MW: 580.716727256775
• CID: 749983
• Update Time: 2023-08-03

3-Methyl-2-[[1-[2-[[4-methyl-2-[[3-methyl-2-(pyrrolidine-2-carbonylamino)butanoyl]amino]pentanoyl]amino]acetyl]pyrrolidine-2-carbonyl]amino]butanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Valine, N-[1-[N-[N-(N-L-prolyl-L-valyl)-L-leucyl]glycyl]-L-prolyl]-
• 3-Methyl-2-[[1-[2-[[4-methyl-2-[[3-methyl-2-(pyrrolidine-2-carbonylamino)butanoyl]amino]pentanoyl]am
• 3-Methyl-2-[[1-[2-[[4-methyl-2-[[3-methyl-2-(pyrrolidine-2-carbonylamino)butanoyl]amino]pentanoyl]amino]acetyl]pyrrolidine-2-carbonyl]amino]butanoic acid

• Inchi： 1S/C28H48N6O7/c1-15(2)13-19(31-27(39)22(16(3)4)32-25(37)18-9-7-11-29-18)24(36)30-14-21(35)34-12-8-10-20(34)26(38)33-23(17(5)6)28(40)41/h15-20,22-23,29H,7-14H2,1-6H3,(H,30,36)(H,31,39)(H,32,37)(H,33,38)(H,40,41)
• InChI Key： UCJDWCLEZWWTQN-UHFFFAOYSA-N
• SMILES： O=C(C1CCCN1C(CNC(C(CC(C)C)NC(C(C(C)C)NC(C1CCCN1)=O)=O)=O)=O)NC(C(=O)O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 14
• Complexity: 970
• XLogP3: -2.2
• Topological Polar Surface Area: 186